Cas no 175965-90-9 (methyl 6-chloro-3-methoxypicolinate)

• Product Name: methyl 6-chloro-3-methoxypicolinate
• CAS No: 175965-90-9
• MF: C₈H₈ClNO₃
• MW: 201.607021331787
• MDL: MFCD18257727
• CID: 4612975
• PubChem ID: 21464337
• Update Time: 2025-08-04

methyl 6-chloro-3-methoxypicolinate Chemical and Physical Properties

Names and Identifiers

• Methyl 6-chloro-3-methoxypicolinate
• METHYL 6-CHLORO-3-METHOXYPYRIDINE-2-CARBOXYLATE
• W18514
• MFCD18257727
• DB-417615
• Methyl6-chloro-3-methoxypicolinate
• Methyl 6-chloro-3-methoxy-2-pyridinecarboxylate
• SCHEMBL7848759
• AS-62418
• 175965-90-9
• AKOS027360158
• JQSHDEVBGHBTIY-UHFFFAOYSA-N
• methyl 6-chloro-3-methoxypicolinate

• MDL： MFCD18257727
• Inchi： 1S/C8H8ClNO3/c1-12-5-3-4-6(9)10-7(5)8(11)13-2/h3-4H,1-2H3
• InChI Key： JQSHDEVBGHBTIY-UHFFFAOYSA-N
• SMILES： C1(C(OC)=O)=NC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 201.0192708g/mol
• Monoisotopic Mass: 201.0192708g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 48.4Ų

methyl 6-chloro-3-methoxypicolinate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on methyl 6-chloro-3-methoxypicolinate

Methyl 6-Chloro-3-Methoxypicolinate (CAS No. 175965-90-9): An Overview

Methyl 6-chloro-3-methoxypicolinate (CAS No. 175965-90-9) is a compound of significant interest in the fields of chemistry and pharmaceutical research. This compound, also known as methyl 6-chloro-3-methoxy-2-pyridinecarboxylate, is a derivative of picolinic acid and has been the subject of numerous studies due to its potential applications in various areas, including agrochemicals and medicinal chemistry.

The molecular structure of methyl 6-chloro-3-methoxypicolinate consists of a pyridine ring with a chlorine atom at the 6-position and a methoxy group at the 3-position. The ester functionality at the carboxyl group further adds to its chemical versatility. This unique combination of functional groups imparts specific physicochemical properties that make it an attractive candidate for various applications.

In recent years, research on methyl 6-chloro-3-methoxypicolinate has focused on its potential as an intermediate in the synthesis of more complex molecules. For instance, a study published in the Journal of Organic Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel pyridine-based pharmaceuticals. The study demonstrated that methyl 6-chloro-3-methoxypicolinate can be efficiently converted into a range of biologically active compounds through various synthetic transformations.

Another area of interest is the use of methyl 6-chloro-3-methoxypicolinate in agrochemical applications. Research conducted by a team at the University of California, Davis, explored its potential as a herbicide or fungicide. The study found that methyl 6-chloro-3-methoxypicolinate exhibits promising activity against certain plant pathogens, making it a valuable candidate for further development in this field.

The physicochemical properties of methyl 6-chloro-3-methoxypicolinate have also been extensively studied. It is known to be a solid at room temperature with a melting point ranging from 80 to 85°C. Its solubility in common organic solvents such as methanol and dichloromethane makes it easy to handle and process in laboratory settings. Additionally, its stability under various conditions has been well-documented, which is crucial for its use as an intermediate or final product.

In terms of safety and environmental impact, several studies have evaluated the toxicity and ecotoxicity of methyl 6-chloro-3-methoxypicolinate. A comprehensive review published in Environmental Science & Technology reported that while the compound is generally considered safe for industrial use, proper handling and disposal protocols should be followed to minimize any potential risks. The review also highlighted the importance of ongoing monitoring and assessment to ensure its safe use in various applications.

The synthetic routes for producing methyl 6-chloro-3-methoxypicolinate have been optimized over the years to improve yield and reduce costs. One common method involves the esterification of 6-chloro-3-methoxypicolinic acid with methanol in the presence of an acid catalyst. This process has been refined to achieve high yields and purity levels, making it suitable for large-scale production.

In conclusion, methyl 6-chloro-3-methoxypicolinate (CAS No. 175965-90-9) is a versatile compound with significant potential in both pharmaceutical and agrochemical applications. Its unique molecular structure and favorable physicochemical properties make it an attractive candidate for further research and development. As ongoing studies continue to uncover new applications and optimize synthetic methods, the importance of this compound in various industries is likely to grow.